6-(2,3-difluorophenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-(2,3-difluorophenyl)-3-thiophen-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C13H6F2N4S2/c14-8-4-1-3-7(10(8)15)12-18-19-11(9-5-2-6-20-9)16-17-13(19)21-12/h1-6H
• InChI Key: JVNONTJSXUHPAA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)C2=NN3C(=NN=C3S2)C4=CC=CS4
• Molecular Formula: C13H6F2N4S2
• Molecular Weight: 320.3 g/mol

Description

6-(2,3-difluorophenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. The compound is a triazolothiadiazole derivative that has been synthesized using a variety of methods.

Mechanism of Action

The mechanism of action of 6-(2,3-difluorophenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that the compound may act by inhibiting specific enzymes or signaling pathways in cells. For example, it has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and Physiological Effects:
Studies have shown that 6-(2,3-difluorophenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits a variety of biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to exhibit antibacterial and antifungal activity. In addition, the compound has been shown to reduce inflammation in animal models of inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 6-(2,3-difluorophenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential as a fluorescent probe for detecting metal ions. Another advantage is its potential as an antitumor agent. However, there are also limitations to using the compound in lab experiments. For example, its mechanism of action is not fully understood, and it may exhibit toxicity at high concentrations.

Future Directions

There are several future directions for research on 6-(2,3-difluorophenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its potential as an antitumor agent. Another direction is to explore its potential as an anti-inflammatory agent. Additionally, research could focus on understanding the compound's mechanism of action and developing more efficient synthesis methods.

Synthesis Methods

Several methods have been developed for the synthesis of 6-(2,3-difluorophenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the most commonly used methods involves the reaction of 2-aminothiophene, 2,3-difluoronitrobenzene, and thiourea in the presence of a catalyst. The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) under reflux conditions. The resulting product is purified using column chromatography or recrystallization.

Scientific Research Applications

6-(2,3-difluorophenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit a variety of biological activities. It has been studied for its potential as an antitumor agent, antimicrobial agent, and anti-inflammatory agent. The compound has also been investigated for its potential as a fluorescent probe for detecting metal ions in biological systems.